3-(2-Chlorophenyl)butan-2-ol

• Molecular Formula: C10H13ClO
• Molecular Weight: 184.66 g/mol
• IUPAC Name: 3-(2-chlorophenyl)butan-2-ol
• InChI: InChI=1S/C10H13ClO/c1-7(8(2)12)9-5-3-4-6-10(9)11/h3-8,12H,1-2H3
• InChI Key: RYUXUHIOXIHFSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1Cl)C(C)O

Description

3-(2-Chlorophenyl)butan-2-ol is a secondary alcohol featuring a chlorinated aromatic ring at the 3-position of a butan-2-ol backbone. The chlorine substituent in the ortho position of the phenyl ring introduces steric and electronic effects that influence its chemical reactivity, solubility, and interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Chlorophenyl)butan-2-ol can be achieved through several methods. One common approach involves the Grignard reaction, where 2-chlorobenzylmagnesium chloride reacts with butanone under anhydrous conditions to yield the desired product . Another method involves the reduction of 3-(2-chlorophenyl)butan-2-one using sodium borohydride or lithium aluminum hydride as reducing agents .

Industrial Production Methods

Industrial production of 3-(2-Chlorophenyl)butan-2-ol typically involves large-scale Grignard reactions or catalytic hydrogenation processes. These methods are optimized for high yield and purity, ensuring the compound meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

3-(2-Chlorophenyl)butan-2-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding alkane using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The chlorine atom in the 2-chlorophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄), hydrogen gas (H₂) with palladium catalyst

Substitution: Sodium hydroxide (NaOH), potassium tert-butoxide (KOtBu)

Major Products Formed

Oxidation: 3-(2-Chlorophenyl)butan-2-one

Reduction: 3-(2-Chlorophenyl)butane

Substitution: Various substituted phenylbutanols depending on the nucleophile used

Scientific Research Applications

3-(2-Chlorophenyl)butan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory and analgesic effects.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of 3-(2-Chlorophenyl)butan-2-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The hydroxyl group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity . Additionally, the 2-chlorophenyl group can interact with hydrophobic pockets in proteins, affecting their function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 3-(2-Chlorophenyl)butan-2-ol with key analogs, emphasizing molecular features, physicochemical properties, and functional differences.

Compound Name	Molecular Formula	CAS RN	Substituents	Molecular Weight (g/mol)	Key Properties
3-(2-Chlorophenyl)butan-2-ol	C₁₀H₁₃ClO	Not provided	2-chlorophenyl at C3	~184.67*	Hypothesized higher boiling point due to aromaticity; moderate polarity due to Cl
2-(4-Chlorophenyl)butan-2-ol	C₁₀H₁₃ClO	3947-53-3	4-chlorophenyl at C2	184.67	Stable crystalline form; PubChem CID: 15590446; IUPAC name standard
2-(3-Chloro-4-fluorophenyl)butan-2-ol	C₁₀H₁₂ClFO	1379366-86-5	3-Cl, 4-F substitution on phenyl	202.65	Increased polarity due to fluorine; molar mass: 202.65
3-Methyl-2-butanol	C₅H₁₂O	464-07-3	Methyl at C3, no aromaticity	88.15	Lower boiling point (175.3°C); miscible in water
2-Methyl-3-buten-2-ol	C₅H₁₀O	115-18-4	Aliphatic, unsaturated backbone	86.13	bp 98–99°C; density 0.824 g/mL; used in synthetic chemistry

*Molecular weight inferred from structural similarity to 2-(4-chlorophenyl)butan-2-ol .

Key Observations

Fluorine in 2-(3-chloro-4-fluorophenyl)butan-2-ol enhances electronegativity, raising polarity and possibly improving solubility in polar solvents relative to non-fluorinated analogs .

Aromatic vs. Aliphatic Alcohols: Aromatic alcohols (e.g., chlorophenyl derivatives) exhibit higher molecular weights and boiling points compared to aliphatic analogs like 3-Methyl-2-butanol (88.15 g/mol, bp 175.3°C) . The absence of aromatic rings in 3-Methyl-2-butanol results in lower density and greater water solubility .

Biological Relevance :

• Chlorinated aromatic alcohols are often intermediates in pharmaceuticals. For example, CDFII (a chlorophenyl indole derivative) shows antimicrobial synergy with carbapenems, highlighting the role of chloroaromatic motifs in bioactivity .

Biological Activity

3-(2-Chlorophenyl)butan-2-ol, also known as 1-(2-chlorophenyl)butan-2-ol, is a compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 3-(2-Chlorophenyl)butan-2-ol can be represented as follows:

• Molecular Formula : C10H13ClO
• Molecular Weight : 188.67 g/mol
• IUPAC Name : 3-(2-Chlorophenyl)butan-2-ol

This compound features a chlorophenyl group attached to a butanol chain, which is significant for its biological interactions.

Antimicrobial Properties

Research indicates that 3-(2-Chlorophenyl)butan-2-ol exhibits notable antimicrobial activity. Studies have shown its effectiveness against various bacterial strains, particularly Gram-positive bacteria. The Minimum Inhibitory Concentration (MIC) values for this compound suggest moderate to strong antibacterial effects. For instance, it has been reported to have MIC values ranging from 125 to 500 µg/mL against Bacillus subtilis and Staphylococcus aureus .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. The presence of the hydroxyl group in its structure allows it to interact with biological molecules, potentially modulating inflammatory pathways. In vitro studies have demonstrated that it can inhibit pro-inflammatory cytokines, suggesting a therapeutic potential in inflammatory diseases .

The mechanism of action of 3-(2-Chlorophenyl)butan-2-ol involves several pathways:

• Hydrogen Bonding : The hydroxyl group can form hydrogen bonds with target proteins, influencing their structure and function.
• Hydrophobic Interactions : The chlorophenyl moiety interacts with hydrophobic regions of proteins, which may alter enzymatic activities and receptor binding .

Case Study 1: Antibacterial Activity Assessment

A study conducted on the antibacterial activity of various compounds included 3-(2-Chlorophenyl)butan-2-ol. It was found to demonstrate significant inhibitory effects on Salmonella typhi and Bacillus subtilis, with IC50 values indicating strong activity compared to standard antibiotics .

Bacterial Strain	MIC (µg/mL)	Activity Level
Bacillus subtilis	250	Moderate
Staphylococcus aureus	500	Moderate
Salmonella typhi	125	Strong

Case Study 2: Anti-inflammatory Activity

In another study focusing on anti-inflammatory agents, 3-(2-Chlorophenyl)butan-2-ol was tested for its ability to reduce nitric oxide production in macrophages. The results indicated that the compound significantly decreased nitric oxide levels, suggesting its potential use in treating inflammatory conditions .